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Compound of Interest

1,14-Dichloro-3,6,9,12-
Compound Name:
tetraoxatetradecane

Cat. No.: B123918

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, synthesis,
and applications of Chloro-PEG5-chloride, a bifunctional molecule increasingly utilized in
advanced chemical synthesis, particularly in the development of Proteolysis Targeting
Chimeras (PROTACS).

Core Molecular Structure and Properties

Chloro-PEG5-chloride, systematically named 1,2-bis[2-(2-chloroethoxy)ethoxy]ethane, is a
derivative of polyethylene glycol (PEG) characterized by a chain of five ethylene oxide units
capped at both ends by chlorine atoms.[1][2] This structure imparts a unique combination of
hydrophilicity, flexibility, and reactivity, making it a valuable linker molecule in the design of
complex molecular architectures.

The terminal chlorine atoms are excellent leaving groups, rendering the molecule susceptible
to nucleophilic substitution reactions.[3][4] This high reactivity is fundamental to its utility in
synthetic chemistry, allowing for the facile introduction of various functional groups such as
amines, thiols, azides, and alkoxides.[1][3] The defined length of the pentaethylene glycol chain
provides precise spatial control between the two reactive termini, a critical feature for
applications like PROTAC synthesis where it connects a target protein binder and an E3 ligase
ligand.[3][5]
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Physicochemical and Identification Data

A summary of the key quantitative data for Chloro-PEG5-chloride is presented in the table
below for easy reference and comparison.

Property Value

CAS Number 5197-65-9[2][3][5]

Molecular Formula C10H20CI204[2][3]

Molecular Weight 275.17 g/mol [2][3][5]

IUPAC Name 1,2-bis[2-(2-chloroethoxy)ethoxy]ethane[3]
Synonyms 1,14-Dichloro-3,6,9,12-tetraoxatetradecane,

Pentaethylene glycol dichloride[2]

Appearance Clear, colorless liquid at room temperature[1]

Soluble in water, aqueous buffers, chloroform,
methylene chloride, DMF, and DMSO. Less
soluble in alcohol and toluene. Insoluble in
ether.[4]

Solubility

Synthesis of Chloro-PEG5-chloride

The primary synthetic route to Chloro-PEG5-chloride involves the chlorination of the
corresponding diol, pentaethylene glycol (HO-PEG5-OH). A common and effective method
utilizes thionyl chloride (SOCI2) as the chlorinating agent.

Experimental Protocol: Chlorination of Pentaethylene
Glycol

This protocol outlines a typical laboratory-scale synthesis of Chloro-PEG5-chloride.
Materials:

o Pentaethylene glycol (PEG5-diol)
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e Thionyl chloride (SOCI2)

» Pyridine (or other suitable base)

e Anhydrous dichloromethane (DCM) or other suitable solvent

o Cold diethyl ether

o Standard laboratory glassware for anhydrous reactions

e Magnetic stirrer and heating mantle

Procedure:

o Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir
bar, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or
argon), dissolve pentaethylene glycol in anhydrous dichloromethane.

o Addition of Base: Cool the solution in an ice bath and add pyridine. Pyridine acts as a base
to neutralize the HCI gas produced during the reaction.[3]

 Addition of Thionyl Chloride: Slowly add thionyl chloride dropwise to the stirred solution via
the dropping funnel. A molar feeding ratio of 6:6:1 for thionyl chloride, pyridine, and PEG has
been shown to lead to complete conversion.[3] Maintain the temperature between 35°C and
45°C to ensure a high yield.[3][6]

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and then heat to reflux for several hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o Workup: Once the reaction is complete, cool the mixture to room temperature. The excess
thionyl chloride and solvent can be removed under reduced pressure.

 Purification: Dissolve the residue in a minimal amount of dichloromethane and precipitate the
product by adding cold diethyl ether.[6] The resulting solid can be filtered and washed with
cold diethyl ether to remove impurities. The product is then dried under vacuum.
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Visualizing the Synthesis and Structure

To better understand the molecular structure and the synthetic pathway, the following diagrams
are provided.

Cl —» CH2 —» CH2 —» O —» CH2 —» CH2 —» O —* CH2 —» CH2 —» O —» CH2 —» CH2 —» O —® CH2 —» CH2 —» (I

Click to download full resolution via product page

Caption: Molecular structure of Chloro-PEG5-chloride.
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Caption: Synthesis workflow for Chloro-PEG5-chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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